4-(3,5-Dinitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(3,5-dinitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H17N3O8/c20-14(10-6-11(18(23)24)8-12(7-10)19(25)26)17-13(15(21)22)9-27-16(17)4-2-1-3-5-16/h6-8,13H,1-5,9H2,(H,21,22)
• InChI Key: HBBAUWHXYHMSQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H17N3O8
• Molecular Weight: 379.32 g/mol

Description

4-(3,5-Dinitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (DNB-OAADC), also known as 3,5-dinitrobenzoyl oxa-azaspirodecane-3-carboxylic acid, is a synthetic organic compound that is used in many scientific research applications. DNB-OAADC has become increasingly popular in scientific research due to its ability to act as a strong inhibitor of several enzymes, making it a useful tool for studying enzyme-catalyzed reactions.

Mechanism of Action

DNB-OAADC acts as an inhibitor of several enzymes, including COX-2, LOX, and TXS. The exact mechanism of action for DNB-OAADC is not well understood, however, it is believed that the compound binds to the active site of the enzyme, thus preventing the enzyme from catalyzing its reaction and thus inhibiting its activity.
Biochemical and Physiological Effects
DNB-OAADC has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, LOX, and TXS, which can lead to a decrease in inflammation, pain, and other symptoms associated with these enzymes. Additionally, DNB-OAADC has been shown to inhibit the production of nitric oxide, which can lead to a decrease in blood pressure and other physiological effects.

Advantages and Limitations for Lab Experiments

The use of DNB-OAADC in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available commercially. Additionally, it is a strong inhibitor of several enzymes, making it a useful tool for studying enzyme-catalyzed reactions. However, there are some limitations to using DNB-OAADC in laboratory experiments. It is not water soluble and must be dissolved in organic solvents, which can be hazardous. Additionally, it can be toxic if handled improperly.

Future Directions

There are several potential future directions for research involving DNB-OAADC. These include further studies of its mechanism of action and its biochemical and physiological effects. Additionally, further studies could be conducted to determine the potential therapeutic applications of DNB-OAADC, such as its potential use as an anti-inflammatory or anti-cancer drug. Additionally, further research could be conducted to explore the potential of DNB-OAADC as a tool for studying other enzyme-catalyzed reactions. Finally, further studies could be conducted to explore the potential of DNB-OAADC as a tool for studying other physiological processes, such as metabolism and cell signaling pathways.

Synthesis Methods

The synthesis of DNB-OAADC involves a two-step reaction. The first step is the reaction of 4-(3,5-Dinitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acidenzoic acid and 1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid to form the desired product. This reaction is conducted at room temperature in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the deprotection of the carboxylic acid group to yield the final product, DNB-OAADC.

Scientific Research Applications

DNB-OAADC has been extensively studied and used in many scientific research applications. It has been used as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and thromboxane synthase (TXS). DNB-OAADC has also been used to study the effects of nitric oxide on cell signaling pathways, as well as to study the role of nitric oxide in inflammation and other physiological processes. Additionally, DNB-OAADC has been used in the study of cancer and other diseases.